Cas no 1261865-91-1 (Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261865-91-1
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987138
• Update Time: 2025-06-18

Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H9ClF3NO3/c1-21-13(20)10-6-7-11(19-12(10)15)8-2-4-9(5-3-8)22-14(16,17)18/h2-7H,1H3
• InChI Key： OCBLDXCYQQLFKC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(C2C=CC(=CC=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate

Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261865-91-1): A Comprehensive Overview

Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261865-91-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical properties, derived from the combination of a nicotinate backbone and fluorinated aromatic substituents, make it a subject of intense study for its pharmacological efficacy and mechanism of action.

The molecular structure of Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate consists of a nicotinic acid derivative substituted with a chloro group at the 2-position and a phenyl ring at the 6-position, which is further modified with a trifluoromethoxy group. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is known to enhance the lipophilicity and binding interactions with enzymes and receptors. This feature has been leveraged in the design of various pharmaceutical agents to improve their pharmacokinetic profiles.

One of the most compelling aspects of Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound in various synthetic pathways to develop novel heterocyclic structures with potential therapeutic applications. The chloro and trifluoromethoxy substituents provide versatile handles for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The pharmacological profile of Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate has been extensively studied in recent years. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The trifluoromethoxy group, in particular, has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

Furthermore, studies have indicated that Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate may have neuroprotective properties. The nicotinate moiety is known to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes. The presence of additional substituents like the chloro and trifluoromethoxy groups may enhance these interactions, potentially leading to applications in neurodegenerative diseases.

The synthesis of Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl rings present in this molecule.

In conclusion, Methyl 2-chloro-6-(4-(trifluoromethoxy)phenyl)nicotinate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery and development.